Cas no 1361844-54-3 (5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361844-54-3
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4912221
• Update Time: 2025-08-05

5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-11-5-10(6-12(15)7-11)9-1-2-13(3-4-16)17-8-9/h1-2,5-8H,3H2
• InChI Key： UTBQXEUNZHYBBQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=C(CC#N)C=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile

5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile, identified by the CAS number 1361844-54-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and material science. In this article, we will delve into its chemical characteristics, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile consists of a pyridine ring substituted with a dichlorophenyl group at the 5-position and an acetonitrile group at the 2-position. The presence of chlorine atoms on the phenyl ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This substitution pattern enhances the molecule's stability and reactivity, making it suitable for various chemical transformations.

Synthesis and Characterization

The synthesis of 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile typically involves multi-step reactions, including nucleophilic aromatic substitution and acylation processes. Recent studies have explored more efficient synthetic routes using microwave-assisted synthesis and catalytic methods to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry are employed to confirm the molecular structure and purity of the compound.

Applications in Drug Development

One of the most promising applications of 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile lies in its potential as a lead compound in drug discovery programs targeting various diseases. The molecule's ability to modulate key biological pathways has been demonstrated in recent research studies. For instance, it has shown promise as a kinase inhibitor in cancer therapy due to its ability to bind to specific protein targets with high affinity.

Role in Material Science

Beyond pharmacology, this compound has also found applications in material science as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties make it an ideal candidate for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Recent advancements have focused on optimizing its integration into these devices to enhance performance metrics such as conductivity and stability.

Structural Modifications and Activity Studies

Researchers have explored various structural modifications of 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile to investigate their impact on biological activity. For example, substituting the chlorine atoms with other halogens or functional groups has been shown to alter the molecule's solubility and bioavailability. These studies provide valuable insights into the structure-activity relationships (SARs) of the compound, guiding further optimization for specific therapeutic or industrial applications.

Conclusion

In conclusion, 5-(3,5-Dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361844-54-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.